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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12081799

In the competitive landscape of textile dyes, performance and reliability are paramount for
researchers, scientists, and drug development professionals. This guide provides an objective
comparison of Reactive Black 39 against the industry-standard Reactive Black 5, focusing on
key performance metrics supported by experimental data. This analysis aims to equip
professionals with the necessary information to make informed decisions for their specific
applications.

Executive Summary

Reactive dyes are a cornerstone in the dyeing of cellulosic fibers due to their ability to form
strong, covalent bonds with the substrate, resulting in excellent wash fastness. Reactive Black
5, a bifunctional dye, is a widely recognized industry benchmark known for its high fixation and
overall robust performance. Reactive Black 39, another prominent black dye, is also utilized in
various printing and dyeing applications. This guide delves into a comparative analysis of their
performance based on available data.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key performance indicators for Reactive Black 39 and
Reactive Black 5. It is important to note that the data has been compiled from various sources,
and as such, testing conditions may not be identical.

Table 1: General Properties and Structure
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Property Reactive Black 39 Reactive Black 5
C.I. Name Reactive Black 39 Reactive Black 5

CAS Number 68259-02-9[1][2] 17095-24-8

Molecular Formula C25H14CIN10Na5016S5]3] C26H21N5Na4019S6

Reactive System

Information not available

Bifunctional (Vinyl Sulfone)

Table 2: Comparative Fastness Properties

Fastnhess Test

Reactive Black 39

Reactive Black 5

Light Fastness

6-7 (ISO 105 B02)[3]

Good[4]

Wash Fastness (Color

Change)

5 (ISO 105 EO01, Severe)[5]

5 (with fixative)[6][7]

Wash Fastness (Staining)

4-5 (on Cotton)[5]

Perspiration Fastness
(Alkaline)

4-5 (Effect), 5 (Stain)[5]

Good[4]

Perspiration Fastness (Acid)

4 (Effect), 5 (Stain)[5]

Good[4]

Water Fastness (Severe)

5 (Effect), 4-5 (Stain)[5]

Rubbing Fastness (Dry)

4-5[5]

5 (with fixative)[6][7]

Rubbing Fastness (Wet)

3-4[5]

3-4 (with fixative)[6][7]

Table 3: Performance in Dyeing Processes
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Performance Metric Reactive Black 39 Reactive Black 5

Generally 70-85% for

Fixation Rate (%) Data not available ) ]
bifunctional dyes|[8]
i i Generally higher for
Exhaustion Rate (%) Data not available ) )
bifunctional dyes|[5]
] ) Data not available in
Color Yield (K/S) Data not available ] )
comparative studies
Solubility >300 g/L[5] Data not available

Discussion of Performance

Reactive Black 5's bifunctional nature generally leads to a higher fixation rate, typically in the
range of 70-85%, as compared to monofunctional reactive dyes which are generally in the 50-
70% range.[8] This increased efficiency in forming covalent bonds with the fiber results in less
hydrolyzed dye that needs to be washed off, which is both economically and environmentally
beneficial.

The fastness properties of both dyes are generally good to excellent. For Reactive Black 39,
the light fastness rating of 6-7 is very high, indicating excellent stability to light exposure.[3] Its
wash, perspiration, and water fastness ratings are also very good.[5] Similarly, studies on
Reactive Black 5 show excellent wash and rubbing fastness, particularly when a dye fixative is
used.[6][7]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of reactive
dyes.

Determination of Dye Fixation and Exhaustion Rates

Objective: To quantify the percentage of dye that chemically bonds with the fiber (fixation) and
the percentage of dye removed from the dyebath by the fiber (exhaustion).

Methodology:
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e Dyeing: A known weight of textile substrate (e.g., cotton fabric) is dyed in a solution
containing a precise concentration of the reactive dye under controlled conditions of
temperature, time, pH, and liquor ratio.

o Exhaustion Measurement: After the dyeing cycle, the concentration of the dye remaining in
the dyebath is measured spectrophotometrically. The exhaustion rate (E) is calculated using
the following formula: E (%) = [(Co - C1) / Co] x 100 where Co is the initial concentration of the
dye and Ca is the final concentration of the dye in the dyebath.

e Washing: The dyed fabric is subjected to a rigorous washing process to remove any unfixed,
hydrolyzed dye. This typically involves rinsing with cold water, followed by soaping at a high
temperature (e.g., 95°C) with a standard detergent, and then further rinsing until the rinse
water is clear.

o Fixation Measurement: The amount of fixed dye on the washed fabric is determined. This
can be done by stripping the dye from the fabric using a suitable solvent and measuring its
concentration spectrophotometrically, or by dissolving the dyed fabric in a solvent (e.g.,
sulfuric acid) and measuring the absorbance of the solution. The fixation rate (F) is
calculated as: F (%) = (Amount of dye fixed on fiber / Amount of dye taken for dyeing) x 100

Color Fastness Testing

Standardized methods from the International Organization for Standardization (ISO) and the
American Association of Textile Chemists and Colorists (AATCC) are used to ensure the
comparability of fastness properties.

e Wash Fastness (ISO 105-C06): A dyed specimen is stitched between two undyed fabrics and
agitated in a soap solution under specified conditions of time and temperature. The change
in color of the dyed specimen and the staining of the undyed fabrics are assessed using a
grey scale.

e Rubbing Fastness (ISO 105-X12): A dry and a wet undyed cotton cloth are rubbed against
the dyed specimen using a crockmeter for a specified number of cycles. The staining of the
rubbing cloths is then evaluated using a grey scale.

o Light Fastness (ISO 105-B02): A dyed specimen is exposed to a controlled artificial light
source that mimics natural sunlight for a specified period. The fading of the specimen is
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assessed by comparing it with a set of blue wool standards that have known lightfastness.

Visualizing the Dye-Fiber Interaction and Evaluation
Workflow

To better understand the mechanisms and processes involved, the following diagrams are
provided.

Dyeing Solution

Cellulose Fiber
(with -OH groups) 4

Reactllve'Dye in-presend e of water Hydrolysis of Dye
(Anionic) and-alkali :
(Inactive Dye)
Alkali activates fiber -OH
(e.g., Na2CO:s) and dye reactive group

Dyeing Process

Adsorption of Dye
onto Fiber Surface

Covalent Bond Formation
(Dye-O-Fiber)

Click to download full resolution via product page

Diagram 1: Covalent bonding of reactive dye to cellulose fiber.
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Diagram 2: Standard workflow for evaluating reactive dye performance.

Conclusion

Both Reactive Black 39 and Reactive Black 5 demonstrate strong performance characteristics,
particularly in terms of fastness properties. Reactive Black 5, as a bifunctional dye, is expected
to offer higher fixation and exhaustion rates, leading to more efficient and environmentally
conscious dyeing processes. The available data indicates that Reactive Black 39 also
provides excellent fastness, making it a viable option for various applications.
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For a definitive selection, it is recommended that researchers and professionals conduct their
own comparative experiments under their specific processing conditions. This will provide the
most accurate and relevant data for their intended application, ensuring optimal results in terms
of color, fastness, and process efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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